Cas no 57248-21-2 (Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-)

• Product Name: Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-
• CAS No: 57248-21-2
• MF: C₁₁H₅Br₃OS
• MW: 424.933799505234
• CID: 346016
• PubChem ID: 43344987
• Update Time: 2025-04-19

Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-
• (2-bromophenyl)-(2,5-dibromothiophen-3-yl)methanone
• 57248-21-2
• SCHEMBL11835943
• DTXSID60655893
• (2-Bromophenyl)(2,5-dibromothiophen-3-yl)methanone

• Inchi： 1S/C11H5Br3OS/c12-8-4-2-1-3-6(8)10(15)7-5-9(13)16-11(7)14/h1-5H
• InChI Key： FSVSUIYTLLZHDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1=C(SC(=C1)Br)Br)=O

Computed Properties

• Exact Mass: 421.76105
• Monoisotopic Mass: 421.761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 5.7

Experimental Properties

• PSA: 17.07